Cas no 1007069-90-0 (Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate)

• Product name: Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate
• CAS No: 1007069-90-0
• MF: C₁₀H₄ClF₃KN₃S
• MW: 329.770370483398
• MDL: MFCD02571807
• CID: 4558900

Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate Chemical and Physical Properties

Names and Identifiers

• potassium 5-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-pyrimidinethiolate
• potassium {5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrimidin-2-yl}sulfanide
• potassium;5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrimidine-2-thiolate
• Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate

• MDL： MFCD02571807
• Inchi： 1S/C10H5ClF3N3S.K/c11-7-1-6(10(12,13)14)4-15-8(7)5-2-16-9(18)17-3-5;/h1-4H,(H,16,17,18);/q;+1/p-1
• InChI Key： KQTNQZKFOJUMEZ-UHFFFAOYSA-M
• SMILES： [K+].ClC1=CC(C(F)(F)F)=CN=C1C1=CN=C(N=C1)[S-]

Computed Properties

• Exact Mass: 328.940362g/mol
• Monoisotopic Mass: 328.940362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7
• Molecular Weight: 329.77g/mol

Additional information on Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate

Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate: A Comprehensive Overview

Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate (CAS No. 1007069-90-0) is a specialized chemical compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, often referred to by its abbreviated name Potassium 5-3-chloro-5-TFM-2-pyridinyl-2-pyrimidinethiolate, is a key intermediate in the synthesis of various high-performance products. Its unique molecular structure, featuring a chloro-trifluoromethyl-pyridinyl moiety, imparts exceptional reactivity and stability, making it a valuable building block in modern chemistry.

The compound's chemical properties are characterized by its high solubility in polar solvents, which facilitates its use in a wide range of applications. Researchers and industry professionals frequently search for information on Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate solubility and synthesis methods, as these aspects are critical for optimizing its performance in various formulations. Recent advancements in synthetic chemistry have enabled more efficient production routes, reducing costs and environmental impact.

One of the most prominent applications of Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate is in the development of agrochemicals. The compound's ability to act as a precursor for herbicides and pesticides has made it a focal point for agricultural research. With the growing global demand for sustainable farming solutions, queries like "Potassium 5-3-chloro-5-TFM-2-pyridinyl-2-pyrimidinethiolate in crop protection" have surged. Its efficacy in targeting specific weed species while minimizing environmental harm aligns with the industry's shift toward eco-friendly practices.

In the pharmaceutical sector, this compound is explored for its potential in drug discovery. The trifluoromethyl group is a common feature in many bioactive molecules, enhancing their metabolic stability and binding affinity. Researchers investigating Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate derivatives often highlight its role in developing novel therapeutics for diseases such as cancer and infectious diseases. The compound's versatility in medicinal chemistry continues to drive innovation.

The material science community has also shown interest in Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate, particularly for its potential in creating advanced polymers and coatings. Its incorporation into polymer chains can improve thermal stability and chemical resistance, addressing key challenges in industries like electronics and automotive. Searches for "Potassium 5-3-chloro-5-TFM-2-pyridinyl-2-pyrimidinethiolate in polymer applications" reflect this growing trend.

Market dynamics for Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate are influenced by factors such as regulatory policies, technological advancements, and shifting consumer preferences. Companies specializing in fine chemicals are investing in scalable synthesis methods to meet rising demand. Additionally, the compound's role in green chemistry initiatives has positioned it as a sustainable alternative to traditional reagents, further boosting its market potential.

For those seeking detailed technical data, resources on Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate MSDS and safety guidelines are essential. Proper handling and storage protocols ensure safe usage in laboratory and industrial settings. The compound's stability under controlled conditions makes it a reliable choice for researchers and manufacturers alike.

In summary, Potassium 5-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-pyrimidinethiolate (CAS No. 1007069-90-0) is a multifaceted compound with broad applications across industries. Its unique chemical profile, combined with ongoing research and development, underscores its importance in modern science. Whether you're exploring its use in agrochemicals, pharmaceuticals, or material science, this compound offers unparalleled opportunities for innovation and growth.